4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C15H12ClFN2O3/c16-11-3-6-13(14(9-11)19(21)22)15(20)18-8-7-10-1-4-12(17)5-2-10/h1-6,9H,7-8H2,(H,18,20)
• InChI Key: ZOBNYGWEMCQWBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])F
• Molecular Formula: C15H12ClFN2O3
• Molecular Weight: 322.72 g/mol

Description

4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its ability to inhibit the activity of certain enzymes and has been studied extensively for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide involves the inhibition of certain enzymes such as phosphodiesterase and cyclooxygenase. These enzymes play a crucial role in the development of various diseases such as cancer and inflammation. By inhibiting the activity of these enzymes, this compound has the potential to prevent the development of these diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit the activity of certain enzymes. This compound has been shown to reduce the production of certain inflammatory mediators and to inhibit the growth of cancer cells. Additionally, it has been shown to have a relatively low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide in lab experiments include its relatively simple synthesis method, high purity, and low toxicity profile. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide. One potential direction is to further investigate its potential use in the treatment of various diseases such as cancer and inflammation. Additionally, further research could be conducted to optimize the synthesis method for this compound and to develop more efficient methods of delivery. Finally, research could be conducted to investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide involves the reaction of 4-chloro-2-nitrobenzoic acid with 4-fluoro-α-bromoacetophenone in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with N,N-diethylformamide to obtain the final product. The synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

The scientific research application of 4-chloro-N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzamide is primarily focused on its potential use as an enzyme inhibitor. This compound has been shown to inhibit the activity of certain enzymes that are involved in the development of various diseases such as cancer and inflammation. As a result, it has been studied extensively for its potential use in the treatment of these diseases.